N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine

• CAS RN: 105829-50-3
• Molecular Formula: C8H16N4
• Molecular Weight: 168.24 g/mol
• IUPAC Name: N'-[1-(1-methylpyrazol-4-yl)ethyl]ethane-1,2-diamine
• InChI: InChI=1S/C8H16N4/c1-7(10-4-3-9)8-5-11-12(2)6-8/h5-7,10H,3-4,9H2,1-2H3
• InChI Key: RCTKPYZUMWNCQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=C1)C)NCCN

Description

N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine is a useful research compound. Its molecular formula is C8H16N4 and its molecular weight is 168.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(1-Methyl-1H-pyrazol-4-yl)-ethanone (250 mg) and ethylenediamine (362 mg) were dissolved in methanol (10 ml), the solution was added with acetic acid (1.21 g) and sodium cyanoborohydride (189 mg), and the mixture was stirred at room temperature for 48 hours. The reaction mixture was added with saturated aqueous sodium hydrogencarbonate and tetrahydrofuran, the layers were separated, and then the organic layer was dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (chloroform:methanol:28% aqueous ammonia=10:1:0.1) to obtain the title compound (163 mg).